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Abstract
Platinum disulfide (PtS2) and platinum diselenide (PtSe2), as members of the Group 10

transition metal dichalcogenides (TMDs), have garnered significant interest for their unique

layer-dependent electronic properties and potential in next-generation electronic and

optoelectronic devices. A critical parameter governing their practical viability is their long-term

stability under ambient conditions. This technical guide provides an in-depth comparative

analysis of the air stability of PtS2 and PtSe2, synthesizing experimental evidence from peer-

reviewed literature. We delve into the fundamental degradation mechanisms, compare their

long-term performance through various characterization techniques, and present standardized

protocols for evaluating the environmental stability of these two-dimensional materials. The

evidence strongly indicates that while both materials are relatively stable compared to other 2D

materials, PtSe2 exhibits superior long-term resistance to oxidation and environmental

degradation, making it a more robust candidate for durable device applications.

Introduction: The Critical Role of Air Stability in
Group 10 TMDs
Platinum disulfide (PtS2) and platinum diselenide (PtSe2) are layered materials with strong in-

plane covalent bonds and weak out-of-plane van der Waals interactions. This structure allows
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for exfoliation down to a single monolayer. Their electronic and optical properties are highly

dependent on the number of layers; for instance, bulk PtS2 has an indirect bandgap of 0.25 eV,

which widens to 1.6 eV for a monolayer. Similarly, PtSe2 transitions from a semimetal in its bulk

form to a semiconductor with a bandgap of up to ~2 eV in few-layer form[1]. These tunable

properties make them promising for applications in field-effect transistors (FETs),

photodetectors, and gas sensors[2][3].

However, the long-term performance and reliability of devices based on these materials are

intrinsically linked to their chemical stability in air. The ambient environment, with its constituent

oxygen and water vapor, can induce chemical and structural changes, leading to degradation

of the material's properties and eventual device failure. Understanding the comparative stability

of PtS2 and PtSe2 is therefore not merely an academic exercise but a crucial step for materials

selection and the development of encapsulation strategies in commercial applications.

Degradation Mechanisms: A Tale of Two Chalcogens
The stability of a 2D material in air is primarily dictated by its susceptibility to oxidation. The

process involves the reaction of the material with oxygen (O2) and water (H2O), often initiated

at defect sites, grain boundaries, or edges where the atoms have higher chemical reactivity.

For PtS2, degradation is believed to proceed via the oxidation of sulfur atoms and the eventual

formation of platinum oxides. While some studies report only trace-level oxidation, the potential

for sulfur vacancies to act as reactive sites for O2 and H2O adsorption is a key concern. The

formation of S-O bonds can disrupt the lattice and alter the electronic structure.

For PtSe2, the story is markedly different. It is widely reported to be inherently stable in

ambient conditions due to its high resistance to oxidation[1]. The larger atomic radius of

selenium compared to sulfur, and the differing bond energies in the crystal lattice, contribute to

this enhanced stability. The surface of PtSe2 exhibits a remarkable long-term resistance to

oxidation and hydroxylation[4]. This inertness is a significant advantage for device fabrication

and long-term operation without the need for complex encapsulation.

Experimental Assessment: A Head-to-Head
Comparison
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Long-term stability is best assessed through systematic monitoring of the material's properties

over extended periods using sensitive characterization techniques.

Raman Spectroscopy
Raman spectroscopy is a non-destructive technique highly sensitive to the vibrational modes of

a crystal, making it an excellent tool for detecting structural changes. The primary Raman

modes for PtSe2 are the in-plane (Eg) and out-of-plane (A1g) modes, typically found around

177 cm-1 and 206 cm-1, respectively[5][6].

Studies on PtSe2 have shown that these characteristic Raman peaks exhibit no significant shift

or degradation even after a year of storage in air, indicating that the crystalline structure

remains intact[1]. This long-term structural integrity is a hallmark of its superior stability. While

comprehensive long-term Raman studies on PtS2 are less common, the potential for oxidation

suggests that one might expect peak broadening or shifts over time as the lattice becomes

disordered.

X-ray Photoelectron Spectroscopy (XPS)
XPS is a surface-sensitive quantitative spectroscopic technique that measures the elemental

composition and chemical state of the elements within a material. It is the definitive tool for

detecting oxidation.

For PtSe2, XPS studies consistently show the dominance of Pt-Se bonds with minimal to no

evidence of Pt-O or Se-O bond formation, even after prolonged air exposure[4]. This confirms

its chemical inertness. Some studies on PtSe2 grown by Metal-Organic Chemical Vapor

Deposition (MOCVD) have noted a small amount of surface oxygen, which was attributed to

surface oxidation, but the bulk of the material remained pristine[7].

In contrast, XPS analysis of other TMDs often reveals the formation of oxides. While direct

comparative XPS studies tracking PtS2 degradation over long periods are scarce in the

literature, the general understanding is that sulfides are more prone to oxidation than selenides

in the TMD family[8].

Device Performance Over Time
The ultimate test of a material's stability is the performance of a device fabricated from it.
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Several reports have demonstrated the exceptional stability of PtSe2-based devices. For

example, a PtSe2 field-effect transistor showed no degradation in its performance after five

months of storage in air[1]. Similarly, a photodetector based on PtSe2 maintained its

photoresponse performance after being aged for three months[1]. More remarkably,

chemiresistive sensors fabricated from liquid-phase exfoliated PtSe2 were found to be fully

functional after 15 months, highlighting the material's extraordinary long-term stability[9][10]

[11].

This level of stability is less commonly reported for PtS2-based devices without encapsulation,

suggesting that PtSe2 is the more reliable material for applications requiring long operational

lifetimes in ambient air.

Comparative Stability Data Summary
Parameter

Platinum Disulfide
(PtS2)

Platinum
Diselenide (PtSe2)

Key References

General Air Stability

Moderate; susceptible

to oxidation at defect

sites.

Excellent; highly

resistant to oxidation

and hydroxylation.

[1][4][8]

Raman Spectroscopy

Potential for peak

broadening/shifts over

time due to oxidation.

No significant change

in Raman modes after

1 year in air.

[1]

XPS Analysis
Prone to formation of

S-O and Pt-O bonds.

Minimal to no oxide

formation observed

after long-term

exposure.

[4][7]

Device Stability

Requires

encapsulation for

long-term stable

operation.

Devices functional

after 5 to 15 months in

air without

encapsulation.

[1][9][10][11]

Experimental Protocol for Air Stability Assessment
To ensure trustworthy and reproducible results, a standardized protocol for assessing air

stability is essential. This protocol serves as a self-validating system by including control
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samples and multiple characterization methods.

Step-by-Step Methodology
Sample Preparation: Synthesize or exfoliate PtS2 and PtSe2 flakes onto a suitable substrate

(e.g., SiO2/Si). Prepare multiple identical samples for time-dependent measurements.

Initial Characterization (Time = 0):

Atomic Force Microscopy (AFM): Map the topography and measure the initial thickness of

the flakes.

Raman Spectroscopy: Acquire high-resolution Raman spectra from multiple points on

each flake to establish a baseline of crystalline quality.

XPS: Perform XPS analysis on a representative sample to confirm chemical purity and the

absence of initial oxides.

Electrical Characterization: Fabricate FETs and measure initial electrical properties (e.g.,

Id-Vg, mobility).

Controlled Aging:

Store the "experimental" samples in an environment with controlled temperature and

humidity (e.g., 25°C, 40% RH).

Store identical "control" samples in an inert environment (e.g., a nitrogen-filled glovebox or

a vacuum desiccator).

Periodic Measurements: At set time intervals (e.g., 1 week, 1 month, 3 months, 6 months, 1

year), remove a sample from both the ambient and inert environments and repeat the full

suite of characterizations performed at Time = 0.

Data Analysis:

Compare the AFM images to identify any morphological changes, such as the formation of

bubbles or pits, which can indicate degradation.
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Analyze Raman spectra for any changes in peak position, width (FWHM), or intensity

ratios, which signify structural changes.

Analyze XPS spectra for the emergence of new peaks corresponding to oxides (e.g., Pt-O,

S-O, Se-O).

Compare the electrical characteristics to quantify any degradation in device performance.
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Experimental workflow for comparative air stability assessment.

Conclusion and Outlook
The available scientific evidence overwhelmingly supports the conclusion that PtSe2 has

significantly better air stability than PtS2. Its intrinsic resistance to oxidation allows for the

fabrication of devices that maintain high performance over extended periods—months to over a

year—without complex and costly encapsulation layers[1][9][10][11]. This makes PtSe2 a

highly attractive material for practical applications where long-term reliability in ambient

conditions is paramount.

While PtS2 remains a material of interest due to its unique electronic properties, its relative

vulnerability to environmental degradation presents a greater engineering challenge. Future

research on PtS2 should focus on developing effective passivation strategies, such as coating
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with stable oxides (e.g., Al2O3) or hexagonal boron nitride (h-BN), to unlock its full potential.

For applications demanding inherent material robustness, however, PtSe2 stands out as the

superior choice among the platinum dichalcogenides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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